Cas no 953932-81-5 (N-(1-benzylpiperidin-4-yl)methyl-4-methoxybenzamide)

• Product Name: N-(1-benzylpiperidin-4-yl)methyl-4-methoxybenzamide
• CAS No: 953932-81-5
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 6043429
• PubChem ID: 16895673
• Update Time: 2025-10-11

N-(1-benzylpiperidin-4-yl)methyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)methyl-4-methoxybenzamide
• N-[(1-benzylpiperidin-4-yl)methyl]-4-methoxybenzamide
• N-((1-benzylpiperidin-4-yl)methyl)-4-methoxybenzamide
• AKOS024491546
• F5033-0364
• VU0493567-1
• 953932-81-5

• Inchi： 1S/C21H26N2O2/c1-25-20-9-7-19(8-10-20)21(24)22-15-17-11-13-23(14-12-17)16-18-5-3-2-4-6-18/h2-10,17H,11-16H2,1H3,(H,22,24)
• InChI Key： CRMKWIZYVFHJRP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)NCC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 338.199428076g/mol
• Monoisotopic Mass: 338.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

Additional information on N-(1-benzylpiperidin-4-yl)methyl-4-methoxybenzamide

N-(1-Benzylpiperidin-4-yl)methyl-4-Methoxybenzamide: A Comprehensive Overview

N-(1-Benzylpiperidin-4-yl)methyl-4-methoxybenzamide (CAS No. 953932-81-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of piperidine and benzamide, which are well-known scaffolds in drug discovery and development.

The molecular structure of N-(1-Benzylpiperidin-4-yl)methyl-4-methoxybenzamide consists of a benzyl-substituted piperidine ring linked to a methoxybenzamide moiety. The presence of the methoxy group on the benzene ring contributes to the compound's lipophilicity, while the piperidine ring provides a flexible backbone that can adopt various conformations, making it an attractive candidate for binding to specific protein targets.

Recent studies have highlighted the potential of N-(1-Benzylpiperidin-4-yl)methyl-4-methoxybenzamide in modulating various biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), a family of membrane receptors that play crucial roles in signal transduction and are implicated in numerous diseases. Specifically, this compound has shown promising activity as an agonist or antagonist for certain GPCRs, which could lead to the development of novel therapeutics for conditions such as pain management, neurodegenerative disorders, and psychiatric disorders.

In addition to its potential as a GPCR modulator, N-(1-Benzylpiperidin-4-yl)methyl-4-methoxybenzamide has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(1-Benzylpiperidin-4-yl)methyl-4-methoxybenzamide has also been studied extensively. Preclinical data indicate that it exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the brain and liver. These properties make it an attractive candidate for further development as an orally administered drug.

Toxicity studies have shown that N-(1-Benzylpiperidin-4-yl)methyl-4-methoxybenzamide has a relatively low toxicity profile at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. Ongoing research is focused on optimizing the compound's safety and efficacy through structure-based drug design and rational drug development strategies.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-Benzylpiperidin-4-yl)methyl-4-methoxybenzamide in various therapeutic indications. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms without major adverse effects. These findings have generated considerable interest from both academic researchers and pharmaceutical companies.

In conclusion, N-(1-Benzylpiperidin-4-yl)methyl-4-methoxybenzamide (CAS No. 953932-81-5) represents a promising compound with a wide range of potential applications in medicine. Its unique structural features, combined with its favorable pharmacological properties, make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.